3-(1,3-Benzodioxol-5-yl)propanohydrazide
Description
Synthesis Analysis
The synthesis of various derivatives related to 3-(1,3-Benzodioxol-5-yl)propanohydrazide has been explored in several studies. For instance, a novel pyrazole derivative was synthesized and characterized by a range of techniques including elemental analysis, FT-IR, NMR, MS, UV-visible spectra, and confirmed by single crystal X-ray diffraction studies . Another study reported the synthesis of a new crystal, (E)-N’-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide, characterized similarly through FT-IR, NMR, ESI-MS, and X-ray diffraction . These studies demonstrate the feasibility of synthesizing complex molecules that incorporate the 1,3-benzodioxol-5-yl motif as part of their structure.
Molecular Structure Analysis
The molecular structure of these compounds has been extensively analyzed using X-ray crystallography, which provides detailed information about the arrangement of atoms within the crystal lattice. For example, the pyrazole derivative mentioned earlier crystallized in the triclinic crystal system and exhibited a twisted conformation between the pyrazole and thiophene rings . The compound from the second study showed high solvation energy values in solution, indicating a stable cationic species . These analyses are crucial for understanding the three-dimensional conformation of the molecules and their potential interactions in biological systems.
Chemical Reactions Analysis
The reactivity of compounds containing the 1,3-benzodioxol-5-yl group has been investigated through various chemical reactions. Organosulfonyloxy derivatives of 1,2-benziodoxol-3(1H)-one were prepared and reacted with alkynyltrimethylsilanes to afford different products depending on the reaction conditions . Additionally, 1,3-dipolar cycloaddition-decarboxylation reactions of an azomethine ylide with isatoic anhydrides formed novel 1,3-benzodiazepin-5-one derivatives . These studies highlight the versatility of the 1,3-benzodioxol-5-yl moiety in synthetic chemistry.
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds have been characterized through various analytical techniques. The thermal decomposition of the pyrazole derivative was studied by thermogravimetric analysis, and its nonlinear optical properties were discussed based on polarizability and hyperpolarizability values . The vibrational frequencies and molecular geometries of other derivatives were calculated using Hartree–Fock and density functional methods, which showed good agreement with experimental data . These properties are essential for predicting the behavior of these compounds under different conditions and for their potential applications.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)propanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c11-12-10(13)4-2-7-1-3-8-9(5-7)15-6-14-8/h1,3,5H,2,4,6,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCDKQKNUUYBVBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30442419 |
Source
|
| Record name | 3-(2H-1,3-Benzodioxol-5-yl)propanehydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30442419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88368-72-3 |
Source
|
| Record name | 3-(2H-1,3-Benzodioxol-5-yl)propanehydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30442419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(1,3-Benzodioxol-5-yl)propanohydrazide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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